Cas no 826990-64-1 (3-Benzofurancarboxylicacid, 5-fluoro-2-methyl-, ethyl ester)
826990-64-1 structure
Product Name:3-Benzofurancarboxylicacid, 5-fluoro-2-methyl-, ethyl ester
CAS No:826990-64-1
MF:C12H11FO3
MW:222.212347269058
CID:715917
PubChem ID:45097733
Update Time:2025-04-19
3-Benzofurancarboxylicacid, 5-fluoro-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzofurancarboxylicacid, 5-fluoro-2-methyl-, ethyl ester
- 3-Benzofurancarboxylicacid,5-fluoro-2-methyl-,ethylester(9CI)
- ethyl 5-fluoro-2-methyl-1-benzofuran-3-carboxylate
- 826990-64-1
- ethyl 5-fluoro-2-methylbenzofuran-3-carboxylate
- 3-benzo[b]furancarboxylic acid,5-fluoro-2-methyl-,ethyl ester
-
- Inchi: 1S/C12H11FO3/c1-3-15-12(14)11-7(2)16-10-5-4-8(13)6-9(10)11/h4-6H,3H2,1-2H3
- InChI Key: UPOGCHBABZRMQY-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(C(=O)OCC)=C(C)O2
Computed Properties
- Exact Mass: 222.06922237g/mol
- Monoisotopic Mass: 222.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 39.4Ų
3-Benzofurancarboxylicacid, 5-fluoro-2-methyl-, ethyl ester Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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